Cas no 2649066-80-6 (5-(1-isocyanatoethyl)isoquinoline)

• Product Name: 5-(1-isocyanatoethyl)isoquinoline
• CAS No: 2649066-80-6
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 6194884
• PubChem ID: 165606014
• Update Time: 2025-10-24

5-(1-isocyanatoethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-(1-isocyanatoethyl)isoquinoline
• 2649066-80-6
• EN300-1727252

• Inchi： 1S/C12H10N2O/c1-9(14-8-15)11-4-2-3-10-7-13-6-5-12(10)11/h2-7,9H,1H3
• InChI Key： HJYWODKEPINXGM-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1=CC=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.3Ų

Additional information on 5-(1-isocyanatoethyl)isoquinoline

Introduction to 5-(1-isocyanatoethyl)isoquinoline (CAS No. 2649066-80-6)

5-(1-isocyanatoethyl)isoquinoline, with the chemical formula C₁₁H₈N₂O, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic molecule features an isoquinoline core functionalized with an isocyanatoethyl group, making it a versatile intermediate for the development of novel bioactive molecules. TheCAS no. 2649066-80-6 uniquely identifies this compound, underscoring its importance in research and industrial applications.

The isocyanatoethyl moiety in 5-(1-isocyanatoethyl)isoquinoline introduces reactivity that is highly valuable for medicinal chemistry. Isocyanates are known for their ability to undergo nucleophilic addition reactions, forming urea or carbamate derivatives. This property has been leveraged in the synthesis of peptidomimetics and other therapeutic agents where precise molecular modifications are required.

Recent advancements in drug discovery have highlighted the utility of isoquinoline derivatives in addressing various diseases, including cancer and neurodegenerative disorders. The structural motif of 5-(1-isocyanatoethyl)isoquinoline aligns well with these efforts, as it allows for further functionalization to create targeted ligands or inhibitors. For instance, studies have demonstrated its potential in designing small-molecule probes that interact with specific biological targets.

In the realm of synthetic methodologies, 5-(1-isocyanatoethyl)isoquinoline serves as a building block for constructing more complex scaffolds. Researchers have utilized its reactive isocyanate group to form covalent bonds with amines or hydroxyl groups, enabling the creation of polymers or conjugates with enhanced pharmacological properties. Such approaches are particularly relevant in the development of drug delivery systems where controlled release mechanisms are critical.

The isoquinoline scaffold itself is well-documented for its pharmacological activity, with many natural and synthetic derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer effects. The introduction of the isocyanatoethyl group into this framework expands its chemical space, offering new opportunities for therapeutic intervention. For example, recent studies have explored its role in modulating enzyme activity by acting as a reversible inhibitor or activator.

From a computational chemistry perspective, the electronic structure of 5-(1-isocyanatoethyl)isoquinoline has been scrutinized to understand its reactivity and interaction with biological systems. Density functional theory (DFT) calculations have provided insights into how the isocyanate group influences the molecule's electronic properties, which in turn affects its binding affinity to protein targets. These computational studies are integral to rational drug design and optimization.

The synthesis of 5-(1-isocyanatoethyl)isoquinoline itself presents interesting challenges due to the instability of isocyanates under ambient conditions. However, modern synthetic techniques have enabled more efficient and scalable production methods. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the isocyanatoethyl group selectively, minimizing unwanted side reactions.

In conclusion, 5-(1-isocyanatoethyl)isoquinoline (CAS No. 2649066-80-6) represents a promising compound in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and molecular engineering.